
Physical & Chemical Properties of
Methasulfocarb

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

Get Quote

The table below summarizes the known physicochemical properties of Methasulfocarb relevant to its

stability and handling [1] [2].

Property Value Notes / Source

Melting Point 138°C [1]

Decomposition Decomposes before boiling [1]

Molecular Weight 261.31 g/mol [1] [2]

Density 1.42 g/cm³ [1] [2]

Appearance Colourless crystalline solid [1]

Storage (Powder) -20°C (3 years); 4°C (2 years) [2]

Storage (Solution) -80°C (6 months); -20°C (1 month) In DMSO, see formulation guide [2]

Shipping Condition Room temperature (stable for a few days) [2]

Frequently Asked Questions (FAQs)
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Here are answers to common questions researchers might have.

Q1: At what temperature does Methasulfocarb start to decompose? Available data indicates that

Methasulfocarb decomposes before reaching its boiling point, with a melting point of 138°C [1]. This

suggests that thermal degradation is a significant concern at high temperatures, and applications or

processing near or above the melting point should be approached with caution. The exact onset temperature

of decomposition is not specified in the literature found.

Q2: What are the best practices for storing Methasulfocarb to ensure its stability? For long-term

stability of the powder, storage at -20°C is recommended [2]. If prepared as a stock solution in solvents like

DMSO, aliquots should be stored at -80°C for up to six months, or at -20°C for one month. It is crucial to

avoid repeated freeze-thaw cycles to maintain chemical integrity [2].

Q3: Is Methasulfocarb stable at room temperature for shipping? Yes, the supplier indicates that

Methasulfocarb is stable at ambient temperature for a few days, which covers the duration of ordinary

shipping processes [2].

Troubleshooting Experimental Issues

Problem: Poor solubility of Methasulfocarb in aqueous buffers for in vitro assays.

Cause: Methasulfocarb has low to moderate solubility in water (approximately 480 mg/L at 20°C)
[1].

Solution: Prepare a concentrated stock solution in a suitable organic solvent like DMSO first, then
dilute into the aqueous assay buffer. The final concentration of DMSO in the assay should be kept low

(e.g., <1%) to avoid cytotoxicity or solvent effects. Refer to the solubility and formulation protocols in
the experimental guide below [2].

Problem: Unexpected loss of activity in experiments, potentially due to compound degradation.

Cause: Degradation could result from improper storage conditions, exposure to high temperatures
during handling, or the use of an old stock solution that has exceeded its recommended storage time.

Solution:
Verify Storage Conditions: Ensure the compound is stored at the recommended temperatures

(-20°C for powder, -80°C for solutions) [2].
Check Solution Age: Do not use DMSO stock solutions stored at -20°C for more than one

month [2].
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Minimize Exposure: Thaw stock solutions on ice or at room temperature briefly and avoid

leaving them at room temperature for extended periods.

Experimental Protocol Guide

This section provides a detailed methodology for handling Methasulfocarb in a research setting, based on

supplier recommendations and general laboratory practice.

Preparation of Stock Solutions

The following workflow outlines the key steps and considerations for preparing Methasulfocarb stock

solutions. The color coding indicates critical decision points and safety notes.
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Prepare Methasulfocarb Stock Solution

Select Solvent
(Primary: DMSO)

Calculate Mass & Volume
(Use molarity calculator)

Weigh Compound Accurately

Safety Note:
Work in a fume hood.

Wear appropriate PPE.
Add Solvent to Vial

Vortex & Sonicate
until clear solution

Aliquot Solution

Store at Recommended Temp
(Powder: -20°C; Solution: -80°C)

Avoid repeated
freeze-thaw cycles
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Key Considerations:

Solvent Choice: DMSO is the primary solvent for preparing concentrated stock solutions for in vitro
work. For low-concentration working solutions or in vivo formulations, co-solvents like Tween 80,

PEG300, or saline are used [2].
Concentration: Prepare stock solutions at standard concentrations like 10 mM or 20 mM for ease of

use. Use the provided molarity calculators for accurate preparation [2].
Aliquoting: This is a critical step to prevent repeated freeze-thaw cycles, which can degrade the

compound over time [2].

Protocol for In Vivo Formulation (Example)

This is an example of formulating Methasulfocarb for animal studies, using a common suspension method

[2].

Prepare Vehicle: Dissolve 0.5 g of carboxymethylcellulose sodium (CMC Na) in 100 mL of purified
water to make a 0.5% CMC Na solution. Stir until clear.

Weigh Compound: Accurately weigh 250 mg of Methasulfocarb powder.
Create Suspension: Add the 250 mg of Methasulfocarb to 100 mL of the 0.5% CMC Na solution.

Homogenize: Mix thoroughly using a magnetic stirrer or vortex mixer to create a uniform suspension
with a final concentration of 2.5 mg/mL.

Use Fresh: Administer the suspension to animals promptly after preparation for optimal results.

Guidance for Further Research

The available public data has clear limitations. To deeply characterize Methasulfocarb's temperature

sensitivity, you may need to:

Consult Primary Literature: Search for original research articles and patent documents that detail

the synthesis and stability studies of Methasulfocarb, as these might contain more specific thermal
analysis data.

Perform Experimental Analysis: If critical, conduct your own stability studies using techniques like
Accelerated Rate Calorimetry (ARC) or Thermogravimetric Analysis (TGA), which are standard

for determining the thermal decomposition profile of chemical substances [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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